1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole

• IUPAC Name: 4-phenyl-1-[(1-propan-2-ylpyrazol-4-yl)methyl]-5-thiophen-3-ylimidazole
• InChI: InChI=1S/C20H20N4S/c1-15(2)24-12-16(10-22-24)11-23-14-21-19(17-6-4-3-5-7-17)20(23)18-8-9-25-13-18/h3-10,12-15H,11H2,1-2H3
• InChI Key: IOHYBSOMAFRKQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)CN2C=NC(=C2C3=CSC=C3)C4=CC=CC=C4
• Molecular Formula: C20H20N4S
• Molecular Weight: 348.5 g/mol

Description

1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole is a chemical compound that has been subject to extensive scientific research due to its potential applications in the field of medicine. This compound has shown promising results in various studies, and its unique structure has made it an interesting subject for further investigation.

Mechanism of Action

The mechanism of action of 1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole is not yet fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to boost its ability to fight off cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to have anti-inflammatory properties, and it may help to reduce oxidative stress in the body. The compound has also been shown to have an effect on the central nervous system, and it may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole in lab experiments is its unique structure. This makes it an interesting subject for further investigation, and it may have potential applications in a wide range of fields. However, one of the limitations of using this compound in lab experiments is the lack of understanding regarding its mechanism of action. Further research is needed to fully understand how this compound works and its potential applications.

Future Directions

There are several future directions for research on 1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole. One area of interest is its potential applications in the treatment of cancer. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a cancer treatment. Another area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the effects of this compound on the central nervous system and its potential applications in the treatment of these disorders.

Scientific Research Applications

1-isopropyl-4-{[4-phenyl-5-(3-thienyl)-1H-imidazol-1-yl]methyl}-1H-pyrazole has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to have anti-tumor properties, and it has been found to inhibit the growth of cancer cells in vitro.